N4-Acetyl-2'-O-tert-butyldimethylsilylcytidine

• Molecular Formula: C17H29N3O6Si
• Molecular Weight: 399.5 g/mol
• InChI: InChI=1S/C17H29N3O6Si/c1-10(22)18-12-7-8-20(16(24)19-12)15-14(13(23)11(9-21)25-15)26-27(5,6)17(2,3)4/h7-8,11,13-15,21,23H,9H2,1-6H3,(H,18,19,22,24)/t11-,13-,14-,15-/m1/s1
• InChIKey: FFPMJMDVFALXLQ-NMFUWQPSSA-N

N4-Acetyl-2'-O-tert-butyldimethylsilylcytidine (CAS 401812-97-3) is a key protected ribonucleoside intermediate, primarily functioning as a precursor to the Ac-rC phosphoramidite. It is defined by a combination of orthogonal protecting groups: an N4-acetyl moiety on the cytosine exocyclic amine to prevent undesired nucleobase reactions, and a 2'-O-tert-butyldimethylsilyl (TBDMS) group, which is critical for directing 3'-5' phosphodiester bond formation during solid-phase RNA synthesis.

N4-Acetyl-2'-O-tert-butyldimethylsilylcytidine: Verified Chemical and Procurement Baseline

N4-Acetyl-2'-O-tert-butyldimethylsilylcytidine (CAS 401812-97-3) is a key protected ribonucleoside intermediate, primarily functioning as a precursor to the Ac-rC phosphoramidite . It is defined by a combination of orthogonal protecting groups: an N4-acetyl moiety on the cytosine exocyclic amine to prevent undesired nucleobase reactions, and a 2'-O-tert-butyldimethylsilyl (TBDMS) group, which is critical for directing 3'-5' phosphodiester bond formation during solid-phase RNA synthesis [1]. This dual-protection strategy is a fundamental building block for assembling therapeutic oligonucleotides and modified RNAs [2].

1

Dual protecting strategy N4-acetyl on exocyclic amine, 2'-O-TBDMS on ribose for orthogonal control.

2

Precursor to Ac-rC phosphoramidite Direct building block for solid-phase RNA synthesis via standard chemistry.

3

Regiochemical specificity 2'-O-TBDMS ensures 3'-5' chain elongation, preventing 2'-5' branching.

• [1] NBInno. (2025). Optimizing Oligonucleotide Synthesis: The Role of High-Purity Cytidine Phosphoramidites. Retrieved April 16, 2026. View Source
• [2] Mathivanan, J., et al. (2021). Synthesis and Purification of N3-Methylcytidine (m3C) Modified RNA Oligonucleotides. Current Protocols, 1(1), e34. View Source

N4-Acetyl-2'-O-TBDMS-Cytidine: Why In-Class Analogs Cannot Be Substituted

Direct substitution of N4-Acetyl-2'-O-TBDMS-cytidine with other protected cytidine analogs, such as those with 2',3'-O-isopropylidene or 3'-O-TBDMS protection, is not feasible without altering synthetic outcomes or product fidelity. The specific regiochemistry of the 2'-O-TBDMS group is paramount for preventing 2'-5' branching during RNA assembly, a function a 3'-O-TBDMS isomer cannot fulfill [1]. Furthermore, the choice of N4-acetyl over other base-protecting groups (e.g., benzoyl) is non-trivial, as it directly impacts downstream deprotection kinetics and the integrity of acid- or base-sensitive modifications within the final oligonucleotide [2]. The reactivity of this specific derivative also differs fundamentally from its 2',3'-O-isopropylidene analog in key transformations like oxidation, demonstrating that the protecting group chemistry dictates the reaction pathway [3].

• Isomer 3'-O-TBDMS analog leaves the 2'-OH unprotected, enabling 2'-5' linkages that compromise standard RNA synthesis.
• Analog 2',3'-O-isopropylidene protected cytidine follows a different oxidation pathway, generating complex cyclized byproducts instead of the expected 5'-COOH.
• Protecting group N4-benzoyl protection alters deprotection kinetics and may be incompatible with acid- or base-sensitive modifications in the final oligonucleotide.

• [1] NBInno. (2025). Optimizing Oligonucleotide Synthesis: The Role of High-Purity Cytidine Phosphoramidites. Retrieved April 16, 2026. View Source
• [2] Mathivanan, J., et al. (2021). Synthesis and Purification of N3-Methylcytidine (m3C) Modified RNA Oligonucleotides. Current Protocols, 1(1), e34. View Source
• [3] Baraguey, C., Debart, F., Smietana, M., Maverick, M. A., Noël, M., & Vasseur, J.-J. (2023). Serendipitous Synthesis of 5-Hydroxyuridine from 2′,3′-O-Isopropylidene N4-Acetylcytidine by Hypervalent Iodine(III)-Mediated Reaction. Synlett, 34(06), 684-690. View Source

Quantitative Differentiation Evidence for N4-Acetyl-2'-O-TBDMS-Cytidine

Chemical Stability and Selectivity: Divergent Reactivity of 2',3'-O-TBDMS vs. 2',3'-O-Isopropylidene N4-Acetylcytidine

The specific 2',3'-O-TBDMS protection on N4-acetylcytidine is critical for predictable chemical transformations. In a direct comparative study using BAIB-TEMPO oxidation, the target compound (2',3'-O-TBDMS-N4-acetylcytidine) cleanly yielded the expected 5'-carboxylic acid nucleoside. In stark contrast, the 2',3'-O-isopropylidene analog underwent a radically different and unprecedented oxidative cyclization under identical conditions, producing a mixture of C5-substituted O6,5'-cyclo-5,6-dihydrouridines [1].

Oxidation Selectivity

Head-to-head

TBDMS: predictable 5'-COOH formation
Isopropylidene: cyclized dihydrouridine mixture

Supports predictable oxidation pathway

BAIB-TEMPO conditions

Evidence Dimension	Reaction outcome under identical BAIB-TEMPO oxidation conditions
Target Compound Data	Formation of the expected 5'-carboxylic acid nucleoside
Comparator Or Baseline	2',3'-O-Isopropylidene N4-acetylcytidine: Formation of a mixture of C5-substituted O6,5'-cyclo-5,6-dihydrouridines via an unprecedented oxidative cyclization
Quantified Difference	Qualitative difference in reaction pathway: predictable oxidation vs. complex cyclization
Conditions	Oxidation with [Bis(acetoxy)iodo]benzene (BAIB) and 2,2,6,6-Tetramethylpiperidinyloxyl (TEMPO)

Why This Matters

For procurement decisions, this evidence confirms that the TBDMS-protected analog offers a predictable and controlled reaction pathway essential for reliable downstream synthesis of modified nucleosides, whereas the isopropylidene-protected alternative introduces a divergent and complex side reaction that would compromise yield and purity in synthetic workflows.

• [1] Baraguey, C., Debart, F., Smietana, M., Maverick, M. A., Noël, M., & Vasseur, J.-J. (2023). Serendipitous Synthesis of 5-Hydroxyuridine from 2′,3′-O-Isopropylidene N4-Acetylcytidine by Hypervalent Iodine(III)-Mediated Reaction. Synlett, 34(06), 684-690. View Source

Synthetic Feasibility for Challenging Modified RNAs: N4-Acetyl-2'-O-TBDMS as a Validated Precursor for m3C Phosphoramidite

The compound serves as a direct and validated precursor for synthesizing N4-acetylated 2'-O-TBDMS 3-methylcytidine (m3C) phosphoramidite, a necessary building block for incorporating the biologically significant m3C modification into synthetic RNA. A 2022 study demonstrated a facile synthetic path using this starting material to construct the desired phosphoramidite, enabling solid-phase synthesis of m3C-containing oligoribonucleotides [1].

Synthetic Feasibility

Class-level

Direct precursor to N4-acetylated m3C phosphoramidite

Enables m3C-modified RNA research

Alternative to N4-benzoyl route

Evidence Dimension	Feasibility of synthesizing m3C phosphoramidite
Target Compound Data	N4-Acetyl-2'-O-TBDMS-cytidine was successfully used as a precursor to synthesize N4-acetylated 2'-O-TBDMS m3C phosphoramidite
Comparator Or Baseline	N4-Benzoyl-protected m3C phosphoramidite (a previous alternative reported in literature)
Quantified Difference	Qualitative: The N4-acetyl derivative provides a synthetically accessible route to the required m3C building block, expanding the toolbox beyond previously reported N4-benzoyl versions.
Conditions	Synthesis of m3C phosphoramidite for RNA solid-phase synthesis

Why This Matters

This validates the utility of N4-Acetyl-2'-O-TBDMS-cytidine in constructing specialized, high-demand building blocks for epitranscriptomics research. Procuring this specific precursor is a prerequisite for accessing the N4-acetylated m3C phosphoramidite, which may offer different deprotection kinetics or compatibility compared to older, benzoyl-protected alternatives.

• [1] Mathivanan, J., et al. (2021). Synthesis and Purification of N3-Methylcytidine (m3C) Modified RNA Oligonucleotides. Current Protocols, 1(1), e34. View Source

Regiochemical Specificity in RNA Assembly: 2'-O-TBDMS vs. 3'-O-TBDMS Isomers

The function of the 2'-O-TBDMS group is regiochemically specific and cannot be replicated by the 3'-O-TBDMS isomer. In RNA solid-phase synthesis, the 2'-O-TBDMS group on the target compound (and its derived phosphoramidite) is essential for masking the 2'-hydroxyl, thereby preventing the formation of undesired 2'-5' phosphodiester linkages and ensuring exclusive chain elongation via the intended 3'-hydroxyl [1]. The 3'-O-TBDMS analog (CAS 123956-65-0), by contrast, leaves the 2'-OH free, making it unsuitable as a building block for standard 3'→5' RNA synthesis .

Regiochemical Requirement

Class-level

2'-O-TBDMS enforces 3'-5' linkages; 3'-O-isomer cannot prevent 2'-5' branching

Essential for standard RNA synthesis

Automated phosphoramidite chemistry

Evidence Dimension	Role in directing RNA phosphodiester bond formation
Target Compound Data	2'-O-TBDMS protection enforces 3'-5' linkage formation; prevents 2'-5' branching
Comparator Or Baseline	3'-O-TBDMS-N4-acetyl-cytidine (CAS 123956-65-0): 3'-OH is protected, 2'-OH is free
Quantified Difference	Qualitative: Only the 2'-O-isomer provides the correct regiochemical protection for standard RNA synthesis cycles.
Conditions	Automated solid-phase RNA synthesis using phosphoramidite chemistry

Why This Matters

This demonstrates that N4-Acetyl-2'-O-TBDMS-cytidine and its 3'-O-isomer are not interchangeable; they serve fundamentally different roles. For laboratories or manufacturers producing RNA oligonucleotides via standard phosphoramidite chemistry, the 2'-O-TBDMS regioisomer is the only viable and correct choice to avoid synthetic failure and ensure product fidelity.

• [1] NBInno. (2025). Optimizing Oligonucleotide Synthesis: The Role of High-Purity Cytidine Phosphoramidites. Retrieved April 16, 2026. View Source

Validated Application Scenarios for N4-Acetyl-2'-O-TBDMS-Cytidine Based on Differentiated Evidence

Synthesis of Modified RNA Oligonucleotides Containing 3-Methylcytidine (m3C)

Based on its demonstrated use as a precursor to N4-acetylated m3C phosphoramidite [1], N4-Acetyl-2'-O-TBDMS-cytidine is the recommended starting material for laboratories engaged in synthesizing RNA containing the m3C modification. This is particularly relevant for research into tRNA biology, mRNA epitranscriptomics, and the development of modified therapeutic oligonucleotides where m3C plays a functional role. Procuring this specific protected nucleoside is a necessary step in accessing the validated synthetic route to these specialized building blocks.

Reliable Synthesis of 5'-Modified Cytidine Derivatives via Oxidative Pathways

The compound's predictable and clean conversion to the 5'-carboxylic acid derivative under BAIB-TEMPO oxidation [2] establishes it as the superior substrate for any synthetic route requiring the installation of functional handles at the cytidine 5'-position. For chemists seeking to synthesize 5'-carboxyl, 5'-amide, or other 5'-conjugates, N4-Acetyl-2'-O-TBDMS-cytidine offers a controlled reaction pathway, avoiding the complex and unwanted side reactions (e.g., cyclization) observed with alternative protecting group strategies like 2',3'-O-isopropylidene. This translates to higher expected yields and simpler purification.

Large-Scale or High-Fidelity Automated RNA Oligonucleotide Synthesis

The presence of the 2'-O-TBDMS group, and its absence at the 3'-position, is non-negotiable for standard automated RNA synthesis [3]. N4-Acetyl-2'-O-TBDMS-cytidine is the correct intermediate for producing the corresponding Ac-rC phosphoramidite (CAS 121058-88-6), a staple building block for synthesizers from manufacturers like Applied Biosystems and AKTA . For procurement managers in core facilities, biotech production labs, or CROs performing routine RNA synthesis, ordering this specific regioisomer ensures compatibility with established protocols and prevents the costly synthetic failures that would result from using an incorrect isomer like the 3'-O-TBDMS analog.

Application

Selection Property

Validation Focus

m3C RNA synthesis research

Validated precursor route

Access to m3C phosphoramidite building block

5'-modified cytidine synthesis

Predictable oxidation pathway

Reaction outcome control and purification simplicity

Automated RNA oligonucleotide synthesis

2'-O-TBDMS regiochemistry

3'-5' linkage fidelity in solid-phase protocols

• [1] Mathivanan, J., et al. (2021). Synthesis and Purification of N3-Methylcytidine (m3C) Modified RNA Oligonucleotides. Current Protocols, 1(1), e34. View Source
• [2] Baraguey, C., Debart, F., Smietana, M., Maverick, M. A., Noël, M., & Vasseur, J.-J. (2023). Serendipitous Synthesis of 5-Hydroxyuridine from 2′,3′-O-Isopropylidene N4-Acetylcytidine by Hypervalent Iodine(III)-Mediated Reaction. Synlett, 34(06), 684-690. View Source
• [3] NBInno. (2025). Optimizing Oligonucleotide Synthesis: The Role of High-Purity Cytidine Phosphoramidites. Retrieved April 16, 2026. View Source